Tretinoin Tretinoin Tretinoin is a naturally-occurring acid of retinol. Tretinoin binds to and activates retinoic acid receptors (RARs), thereby inducing changes in gene expression that lead to cell differentiation, decreased cell proliferation, and inhibition of tumorigenesis. This agent also inhibits telomerase, resulting in telomere shortening and eventual apoptosis of some tumor cell types. The oral form of tretinoin has teratogenic and embryotoxic properties.
Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.
Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of vitamin A (retinol). Retinoids such as tretinoin are important regulators of cell reproduction, proliferation, and differentiation and are used to treat acne and photodamaged skin and to manage keratinization disorders such as ichthyosis and keratosis follicularis. Tretinoin also represents the class of anticancer drugs called differentiating agents and is used in the treatment of acute promyelocytic leukemia (APL).
Brand Name: Vulcanchem
CAS No.: 302-79-4
VCID: VC0548589
InChI: InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
SMILES: O=C(O)/C=C(C)/C=C/C=C(C)/C=C/C1=C(C)CCCC1(C)C
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol

Tretinoin

CAS No.: 302-79-4

Inhibitors

VCID: VC0548589

Molecular Formula: C20H28O2

Molecular Weight: 300.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Tretinoin - 302-79-4

CAS No. 302-79-4
Product Name Tretinoin
Molecular Formula C20H28O2
Molecular Weight 300.4 g/mol
IUPAC Name (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
Standard InChI InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
Standard InChIKey SHGAZHPCJJPHSC-YCNIQYBTSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C
SMILES O=C(O)/C=C(C)/C=C/C=C(C)/C=C/C1=C(C)CCCC1(C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Appearance Solid powder
Colorform Yellow to light-orange crystalline powder
Crystals from ethanol
Melting Point 354 to 360 °F (NTP, 1992)
372 to 374 °F (NTP, 1992)
181 °C
181.0 °C
180-182 °C
181°C
Physical Description All-trans-retinoic acid is a yellow to light-orange crystalline powder. (NTP, 1992)
Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992)
Solid
Description Tretinoin is a naturally-occurring acid of retinol. Tretinoin binds to and activates retinoic acid receptors (RARs), thereby inducing changes in gene expression that lead to cell differentiation, decreased cell proliferation, and inhibition of tumorigenesis. This agent also inhibits telomerase, resulting in telomere shortening and eventual apoptosis of some tumor cell types. The oral form of tretinoin has teratogenic and embryotoxic properties.
Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.
Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of vitamin A (retinol). Retinoids such as tretinoin are important regulators of cell reproduction, proliferation, and differentiation and are used to treat acne and photodamaged skin and to manage keratinization disorders such as ichthyosis and keratosis follicularis. Tretinoin also represents the class of anticancer drugs called differentiating agents and is used in the treatment of acute promyelocytic leukemia (APL).
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 13497-05-7 (hydrochloride salt)
Shelf Life Stable under recommended storage conditions.
Solubility less than 1 mg/mL at 77° F (NTP, 1992)
less than 1 mg/mL at 72° F (NTP, 1992)
<0.1 g/100 mL
In water, 2.48X10-2 mg/L at 25 °C (est)
Practically insoluble in water
Soluble in DMSO; slightly soluble in polyethylene glycol 400, octanol, ethanol; practically insoluble in mineral oil, glycerin
... Soluble in ether; slightly soluble in ... chloroform.
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Acid, all-trans-Retinoic
Acid, beta-all-trans-Retinoic
Acid, Retinoic
Acid, trans-Retinoic
Acid, Vitamin A
all trans Retinoic Acid
all-trans-Retinoic Acid
beta all trans Retinoic Acid
beta-all-trans-Retinoic Acid
Potassium Salt, Tretinoin
Retin A
Retin-A
Retinoic Acid
Salt, Tretinoin Potassium
Salt, Tretinoin Sodium
Salt, Tretinoin Zinc
Sodium Salt, Tretinoin
trans Retinoic Acid
trans-Retinoic Acid
Tretinoin
Tretinoin Potassium Salt
Tretinoin Sodium Salt
Tretinoin Zinc Salt
Vesanoid
Vitamin A Acid
Zinc Salt, Tretinoin
Vapor Pressure 1.02X10-7 mm Hg at 25 °C (est)
PubChem Compound 444795
Last Modified Nov 11 2021
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